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Compound of Interest

Compound Name: 3,4-Dimethoxybenzamide

Cat. No.: B075079

This technical guide provides a detailed overview of the chemical structure and IUPAC
nomenclature of Veratramide, with a primary focus on its significant derivative, Itopride.
Designed for researchers, scientists, and professionals in drug development, this document
synthesizes key chemical information, presents quantitative data in a structured format, and
includes a visual representation of the molecular structure.

Introduction to Veratramide and Itopride

Veratramide itself is a chemical moiety, specifically 3,4-dimethoxybenzamide. However, the
term is often encountered as part of the chemical name for the gastroprokinetic agent Itopride.
Itopride, chemically known as N-[p-[2-(dimethylamino)ethoxy]benzyl]lveratramide, incorporates
the veratramide structure. This guide will focus on the comprehensive chemical details of
Itopride hydrochloride, a common form of the drug.

Chemical Structure and IUPAC Name

The chemical identity of a compound is fundamentally defined by its structure and systematic
name.

IUPAC Name: N-[[4-[2-(dimethylamino)ethoxy]phenyllmethyl]-3,4-
dimethoxybenzamide;hydrochloride[1]

Chemical Formula: C20H27CIN204[1]
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The structure consists of a veratryl group (3,4-dimethoxybenzoyl) attached to a benzylamine
linker, which in turn is substituted with a 2-(dimethylamino)ethoxy group.

Physicochemical Properties of Itopride
Hydrochloride

A summary of the key quantitative data for Itopride Hydrochloride is presented in the table
below for ease of reference and comparison.

Property Value Reference
Molecular Weight 394.9 g/mol [1]
Molar Mass 394.89 g/mol [2]
Melting Point 194-195 °C [2]
Boiling Point 510.1 °C at 760 mmHg [2]
Flash Point 262.3 °C [2]
Water Solubility >48 mg/mL [2]
Vapor Pressure 1.6E-10 mmHg at 25 °C [2]

Molecular Visualization

To provide a clear visual representation of the chemical structure of N-[p-[2-
(dimethylamino)ethoxy]benzyl]lveratramide, the following diagram has been generated using
the DOT language.

Chemical Structure of Itopride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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